1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde
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Description
1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde (MPCPC) is an important chemical compound used in various scientific research applications in the fields of biochemistry and physiology. It is a derivative of pyrrole, a five-membered heterocyclic aromatic compound found in many natural products. MPCPC is of particular interest due to its unique properties, which make it a valuable tool for laboratory experiments.
Scientific Research Applications
Carbonyl Compounds in Food Processing
Research on 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) formation, a process closely related to carbonyl compounds, suggests that both carbohydrates and lipids significantly contribute to the formation and fate of PhIP in foods. This indicates the complex roles carbonyl compounds play in food chemistry, affecting both the nutritional value and safety of processed foods (Zamora & Hidalgo, 2015).
Polymerization of Aldehydes
The polymerization of substituted aldehydes, including those similar in structure to the compound , showcases the potential application in developing new polymeric materials. These materials could have practical applications due to their unique properties (Kubisa et al., 1980).
Reactive Carbonyl Species (RCS) in Chronic Diseases
A comprehensive review on RCS, which include carbonyl compounds, highlights their significant impact on human health. RCS are involved in the pathogenesis of various chronic diseases, suggesting the importance of understanding these compounds for developing therapeutic strategies (Fuloria et al., 2020).
Anticancer Agents Development
Knoevenagel condensation, involving carbonyl compounds, is crucial in synthesizing α, β-unsaturated ketones/carboxylic acids, leading to the development of compounds with significant anticancer activity. This highlights the role of carbonyl compounds in medicinal chemistry and drug discovery (Tokala et al., 2022).
properties
IUPAC Name |
1-methyl-4-(4-methylbenzoyl)pyrrole-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-10-3-5-11(6-4-10)14(17)12-7-13(9-16)15(2)8-12/h3-9H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJSNZFJOGNZNAM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C(=C2)C=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60455456 |
Source
|
Record name | 1-Methyl-4-(4-methylbenzoyl)-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60455456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde | |
CAS RN |
117378-81-1 |
Source
|
Record name | 1-Methyl-4-(4-methylbenzoyl)-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60455456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-4-[(4-methylphenyl)carbonyl]-1H-pyrrole-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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